Cas no 82483-66-7 (1H-Pyrrole-1-carboxylic acid, 4-formyl-2,3-dihydro-, methyl ester (9CI))

• Product name: 1H-Pyrrole-1-carboxylic acid, 4-formyl-2,3-dihydro-, methyl ester (9CI)
• CAS No: 82483-66-7
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1017739
• PubChem ID: 10877350

1H-Pyrrole-1-carboxylic acid, 4-formyl-2,3-dihydro-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylic acid, 4-formyl-2,3-dihydro-, methyl ester (9CI)
• 82483-66-7
• Methyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate
• 1H-Pyrrole-1-carboxylic acid,4-formyl-2,3-dihydro-,methyl ester(9ci)
• DTXSID201218937

• Inchi： InChI=1S/C7H9NO3/c1-11-7(10)8-3-2-6(4-8)5-9/h4-5H,2-3H2,1H3
• InChI Key： ZUCGWYMLVMUVIZ-UHFFFAOYSA-N
• SMILES： COC(=O)N1CCC(=C1)C=O

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: -0.2